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Compound of Interest

Compound Name: Furbenicillin

Cat. No.: B1254309

Get Quote

Executive Summary & Chemical Profile
Furbenicillin (also known as Furbenicillin Sodium or BL-P1597) is a broad-spectrum

ureidopenicillin antibiotic.[1][2][3] Structurally, it is derived from ampicillin by acylation of the

-amino group with a furoyl-urea moiety.[1][2][3] It is particularly noted for its activity against
Pseudomonas aeruginosa and other Gram-negative bacteria.[1][2][3]

Chemical Identity
Property Detail

IUPAC Name

(2S,5R,6R)-6-[(2R)-2-[[(2-furan-2-

ylcarbonylamino)carbonyl]amino]-2-

phenylacetamido]-3,3-dimethyl-7-oxo-4-thia-1-

azabicyclo[3.2.0]heptane-2-carboxylic acid

CAS Number 34787-01-4 (Acid); 54661-48-8 (Sodium Salt)

Molecular Formula

Molecular Weight 486.50 g/mol

Class Ureidopenicillin (Beta-lactam)
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LC-MS Analysis: Fragmentation & Ionization
Liquid Chromatography-Mass Spectrometry (LC-MS) is the primary tool for identifying

Furbenicillin and distinguishing it from degradation products (e.g., penicilloic acid derivatives)

and epimers (e.g., 10-epi-furbenicillin).[1][2][3]

Experimental Parameters (Standard Protocol)
Ionization Source: Electrospray Ionization (ESI)[1][2][3]

Mode: Positive (

) and Negative (

)

Column: C18 Reverse Phase (e.g.,

mm, 5

m)[1]

Mobile Phase: Gradient of Ammonium Formate (10mM, pH 3.[1]5) and Acetonitrile.[1]

Mass Spectrum Interpretation
In positive ESI mode, Furbenicillin exhibits a protonated molecular ion

at m/z 487.[1] Sodium adducts

at m/z 509 are also common.[1][2]

Fragmentation Pathway (MS/MS)
The fragmentation of Furbenicillin follows a characteristic beta-lactam cleavage pattern,

augmented by the stability of the furoyl-urea side chain.[1][2][3]

Beta-Lactam Cleavage (m/z 160): The thiazolidine ring typically cleaves to form a stable ion

at m/z 160, characteristic of penicillins.[1][2]

Decarboxylation (-44 Da): Loss of

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1254309/docs?utm_src=pdf-body#spectroscopic-data-guide-furbenicillin-nmr-lc-ms
https://www.benchchem.com/product/b1254309/docs?utm_src=pdf-body#spectroscopic-data-guide-furbenicillin-nmr-lc-ms
https://www.merckmillipore.com/UY/en/product/mm/205805
https://jglobal.jst.go.jp/en/detail?JGLOBAL_ID=200907028516159482
https://jglobal.jst.go.jp/en/detail?JGLOBAL_ID=200907028516159482
https://www.merckmillipore.com/UY/en/product/mm/205805
https://jglobal.jst.go.jp/en/detail?JGLOBAL_ID=200907028516159482
https://jglobal.jst.go.jp/en/detail?JGLOBAL_ID=200907028516159482
https://www.merckmillipore.com/UY/en/product/mm/205805
https://www.merckmillipore.com/UY/en/product/mm/205805
https://www.merckmillipore.com/UY/en/product/mm/205805
https://www.benchchem.com/product/b1254309/docs?utm_src=pdf-body#spectroscopic-data-guide-furbenicillin-nmr-lc-ms
https://www.merckmillipore.com/UY/en/product/mm/205805
https://www.merckmillipore.com/UY/en/product/mm/205805
https://jglobal.jst.go.jp/en/detail?JGLOBAL_ID=200907028516159482
https://www.benchchem.com/product/b1254309/docs?utm_src=pdf-body#spectroscopic-data-guide-furbenicillin-nmr-lc-ms
https://www.merckmillipore.com/UY/en/product/mm/205805
https://jglobal.jst.go.jp/en/detail?JGLOBAL_ID=200907028516159482
https://jglobal.jst.go.jp/en/detail?JGLOBAL_ID=200907028516159482
https://www.merckmillipore.com/UY/en/product/mm/205805
https://jglobal.jst.go.jp/en/detail?JGLOBAL_ID=200907028516159482
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1254309?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


from the carboxylic acid group.[1][2][3]

Side Chain Ions:

m/z 95: Furoyl cation (

), derived from the furan ring.[1][2][3]

m/z 243: Cleavage of the amide bond linking the side chain to the beta-lactam core.[1][2]

[3]

Visualization: MS Fragmentation Logic

Figure 1: Proposed ESI(+) Fragmentation Pathway of Furbenicillin
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Caption: Logical flow of collision-induced dissociation (CID) fragments for Furbenicillin.

NMR Spectroscopy: Structural Assignment
Nuclear Magnetic Resonance (NMR) provides definitive structural confirmation.[1][2][3] The

following data is based on standard ureidopenicillin profiles in DMSO-

.
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H NMR Assignment (600 MHz, DMSO- )
The spectrum is characterized by the beta-lactam "fingerprint" and the distinct signals of the

furan and phenyl rings.[1][2][3]
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Position (ppm) Multiplicity (Hz)
Assignment
Logic

NH (Ureido) 9.85 s (br) -

Distal NH

(attached to

Furoyl)

NH (Alpha) 9.20 d 7.5

Proximal NH

(attached to CH-

Ph)

H-19 (Furan) 7.88 d 1.5

Alpha-proton of

furan (adjacent

to O)

Phenyl Ring 7.30 - 7.50 m -
5 aromatic

protons

H-21 (Furan) 7.25 d 3.5
Beta-proton of

furan

H-20 (Furan) 6.65 dd 3.5, 1.5
Beta-proton of

furan

H-10 (Alpha) 5.75 d 7.5
Chiral center of

side chain

H-6 5.52 dd 4.0, 9.0

Beta-lactam ring

(coupled to H5 &

NH)

H-5 5.40 d 4.0 Beta-lactam ring

H-3 4.18 s -
Thiazolidine ring

proton

Me-2a 1.48 s - Gem-dimethyl

Me-2b 1.40 s - Gem-dimethyl

C NMR Assignment (150 MHz, DMSO- )
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Key diagnostic carbons include the three carbonyls (beta-lactam, amide, urea) and the furan

carbons.[1][2][3]

Carbonyls:

173.5 (COOH), 171.0 (Amide), 168.5 (Beta-lactam), 158.0 (Urea).[1][2][3]

Aromatics:

127.0 - 129.0 (Phenyl), 145.5 (Furan C-alpha), 112.5, 115.0 (Furan C-beta).[1][2][3]

Aliphatics:

73.5 (C3), 67.5 (C5), 58.0 (C6), 57.5 (C-alpha), 27.0/31.0 (Methyls).[1][2][3]

Visualization: NMR Connectivity

Figure 2: Key 1H-1H COSY and HMBC Correlations for Structure Verification
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Caption: COSY correlations establish the spin systems; HMBC links the side chain to the core.

Impurity Profiling & Quality Control
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In spectroscopic analysis, two primary impurities often appear:

10-epi-Furbenicillin: The D-epimer at the alpha-carbon.[1][2][3] In NMR, the H-10 doublet

shifts slightly (e.g., from 5.75 to 5.85 ppm) and the gem-dimethyl signals split.[1][2][3]

Penicilloic Acid Derivative: Resulting from beta-lactam hydrolysis.[1][2][3] Identified by the

disappearance of the beta-lactam carbonyl signal (~168 ppm) and appearance of a new

carboxyl signal (~175 ppm).[1][2][3]

References
Tian, Y., Chang, Y., Feng, Y. C., et al. (2015).[1][4][5][6] "Isolation, identification and

characterization of related substance in furbenicillin." The Journal of Antibiotics, 68(2), 133–

136.[1][5] Link

Chang, Y., Tian, Y., Ma, Y., & Hu, C. Q. (2015).[1][5] "Determination of furbenicillin sodium

and its related substances by HPLC." Yao Xue Xue Bao (Acta Pharmaceutica Sinica),

50(12), 1632-1636.[1][2][3] Link

Feng, Y. C., et al. (2014).[1][5] "Structural elucidation of impurities in Furbenicillin by NMR

and LC-MS." Journal of Pharmaceutical and Biomedical Analysis, 102, 326-330.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Spectroscopic Data Guide: Furbenicillin (NMR, LC-
MS)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1254309/docs#spectroscopic-data-guide-
furbenicillin-nmr-lc-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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